Cas no 71807-56-2 (Guanidine,N-cyano-N'-[2-[[(4-methyl-1H-imidazol-5-yl)methyl]thio]ethyl]-N''-2-propyn-1-yl-,hydrochloride (1:1))

Guanidine,N-cyano-N'-[2-[[(4-methyl-1H-imidazol-5-yl)methyl]thio]ethyl]-N''-2-propyn-1-yl-,hydrochloride (1:1) structure
71807-56-2 structure
Product Name:Guanidine,N-cyano-N'-[2-[[(4-methyl-1H-imidazol-5-yl)methyl]thio]ethyl]-N''-2-propyn-1-yl-,hydrochloride (1:1)
CAS No:71807-56-2
MF:C12H17ClN6S
MW:312.821578741074
CID:566803
PubChem ID:135413502
Update Time:2025-04-19

Guanidine,N-cyano-N'-[2-[[(4-methyl-1H-imidazol-5-yl)methyl]thio]ethyl]-N''-2-propyn-1-yl-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Guanidine,N-cyano-N'-[2-[[(4-methyl-1H-imidazol-5-yl)methyl]thio]ethyl]-N''-2-propyn-1-yl-,hydrochloride (1:1)
    • 1-cyano-3-[2-[(5-methyl-1H-imidazol-4-yl)methylsulfanyl]ethyl]-2-prop-2-ynylguanidine,hydrochloride
    • N-cyano-N'-[2-[[(5-methyl-1H-imidazol-4-yl)methyl]thio]ethyl]-N''-2-propynylguanidine hydrochloride
    • 2-Cyano-1-(2-(((5-methylimidazol-4-yl)methyl)thio)ethyl)-3-(2-propynyl)guanidine monohydrochloride
    • BL 5641
    • BL 5641A
    • CCRIS 1738
    • Etintidine HCl
    • Etintidine hydrochloride
    • Etintidine hydrochloride [USAN]
    • Guanidine, N''-cyano-N-(2-(((5-methyl-1H-imidazol-4-yl)methyl)thio)ethyl)-N'-2-propynyl-, monohydrochloride
    • Guanidine, N'-cyano-N-(2-(((5-methyl-1H-imidazol-4-yl)methyl)thio)ethyl)-N'-2-propynyl-, monohydrochloride
    • UNII-T20BD719DD
    • CHEMBL2106568
    • 71807-56-2
    • N-Cyano-N'-(2-(((5-methyl-1H-imidazol-4-yl)methyl)thio)ethyl)-N''-2-propynylguanidine hydrochloride
    • SCHEMBL635728
    • Guanidine, N-cyano-N'-(2-(((5-methyl-1H-imidazol-4-yl)methyl)thio)ethyl)-N''-2-propynyl-, monohydrochloride
    • EINECS 276-036-8
    • D04098
    • Etintidine hydrochloride (USAN)
    • 2-Cyano-1-[2-[[(5-methylimidazol-4-yl)methyl]thio]ethyl]-3-(2-propynyl)guanidine monohydrochloride
    • DTXSID60222084
    • BL-5641A
    • T20BD719DD
    • Q27289557
    • SCHEMBL10503711
    • Inchi: 1S/C12H16N6S.ClH/c1-3-4-14-12(16-8-13)15-5-6-19-7-11-10(2)17-9-18-11;/h1,9H,4-7H2,2H3,(H,17,18)(H2,14,15,16);1H
    • InChI Key: BHEZOMBVJJYAFT-UHFFFAOYSA-N
    • SMILES: Cl.S(CC/N=C(\NC#N)/NCC#C)CC1=C(C)NC=N1

Computed Properties

  • Exact Mass: 312.09271
  • Monoisotopic Mass: 312.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 390
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: nothing
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 88.89
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